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Compound of Interest

Compound Name: Penta-N-acetylchitopentaose

Cat. No.: B15560394 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory reagents are paramount to ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the proper

disposal of Penta-N-acetylchitopentaose.

Penta-N-acetylchitopentaose is a carbohydrate component of lipo-chitooligosaccharides.[1]

While it is stable under normal conditions and not classified as a hazardous material,

adherence to proper disposal protocols is crucial to maintain laboratory safety and

environmental responsibility.[2]

Key Safety and Handling Information
Before disposal, it is important to handle Penta-N-acetylchitopentaose with care. Always wear

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat. Ensure good ventilation in the work area. In case of contact, follow these first-aid

measures:

After inhalation: Move the person to fresh air and ensure they are comfortable for breathing.

After skin contact: Wash the affected area with plenty of water.

After eye contact: Rinse eyes with water as a precaution.

After ingestion: If feeling unwell, contact a poison center or doctor.
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Quantitative Data and Physical Properties
Below is a summary of the key physical and chemical properties of Penta-N-
acetylchitopentaose.

Property Value

CAS Number 36467-68-2

Molecular Formula C40H67N5O26

Molecular Weight 1033.98 g/mol

Appearance Powder

Purity > 95%

Storage Store in a well-ventilated place. Keep cool.

Step-by-Step Disposal Procedure
The recommended disposal method for Penta-N-acetylchitopentaose is based on its non-

hazardous nature. The primary principle is to dispose of the compound in accordance with

local, state, and federal regulations for chemical waste.

Material Identification: Clearly label the waste container with "Penta-N-
acetylchitopentaose" and its CAS number (36467-68-2).

Waste Collection:

For unused or expired product, collect the solid powder in a securely sealed, appropriate

waste container.

For solutions, depending on the solvent and concentration, consult your institution's

chemical safety office for guidance on whether it can be treated as aqueous waste or

needs to be collected as chemical waste.

For cleaning up spills, mechanically recover the product and place it in a designated waste

container.
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Container Management: Ensure the waste container is in good condition, compatible with the

chemical, and kept closed when not in use.

Engage a Licensed Waste Collector: Arrange for the disposal of the waste through a licensed

and qualified hazardous waste disposal company. They will ensure the material is handled

and disposed of in compliance with all environmental regulations. Do not dispose of Penta-
N-acetylchitopentaose down the drain or in regular trash.

Documentation: Maintain records of the disposal, including the date, quantity of waste, and

the name of the disposal company, as required by your institution's policies.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Penta-N-
acetylchitopentaose.
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Penta-N-acetylchitopentaose Disposal Workflow
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Caption: Logical workflow for the safe disposal of Penta-N-acetylchitopentaose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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